Cas no 140896-21-5 (Indolicidin)

Indolicidin Properties

Names and Identifiers

• Indolicidin
• ILE-LEU-PRO-TRP-LYS-TRP-PRO-TRP-TRP-PRO-TRP-ARG-ARG-NH2
• L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryp...
• L-Argininamide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-
• H-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-NH2
• ILPWKWPWWPWRR-NH2
• I-L-P-W-K-W-P-W-W-P-W-R-R-NH2
• Isoleucyl-leucyl-prolyl-tryptophyl-lysyl-tryptophyl-prolyl-tryptophyl-tryptophyl-prolyl-tryptophyl-arginyl-argininamide
• NH2-Ile-Leu-Pro-Trp-Lys-Trp-Pro-Trp-Trp-Pro-Trp-Arg-Arg-CONH2
• Tridecapeptide amide
• 42: PN: US7381704 SEQID: 42 claimed sequence
• IndolicidinIndolicid
• L-ArgininaMide,L-isoleucyl-L-leucyl-L-prolyl-L-tryptophyl-L-lysyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-tryptophyl-L-prolyl-L-tryptophyl-L-arginyl-
• +Expand

• InChIKey： USSYUMHVHQSYNA-YDSZHKBTSA-N
• Inchi： InChI=1S/C100H132N26O13/c1-5-57(4)85(102)95(136)123-79(45-56(2)3)96(137)124-42-20-36-82(124)92(133)118-76(46-58-51-110-68-28-11-6-23-63(58)68)89(130)116-74(33-16-17-39-101)88(129)121-80(49-61-54-113-71-31-14-9-26-66(61)71)97(138)125-43-21-38-84(125)94(135)120-78(48-60-53-112-70-30-13-8-25-65(60)70)91(132)122-81(50-62-55-114-72-32-15-10-27-67(62)72)98(139)126-44-22-37-83(126)93(134)119-77(47-59-52-111-69-29-12-7-24-64(59)69)90(131)117-75(35-19-41-109-100(106)107)87(128)115-73(86(103)127)34-18-40-108-99(104)105/h6-15,23-32,51-57,73-85,110-114H,5,16-22,33-50,101-102H2,1-4H3,(H2,103,127)(H,115,128)(H,116,130)(H,117,131)(H,118,133)(H,119,134)(H,120,135)(H,121,129)(H,122,132)(H,123,136)(H4,104,105,108)(H4,106,107,109)/t57-,73+,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-/m0/s1
• SMILES： CC[C@@H]([C@H](N)C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N2CCC[C@H]2C(N[C@H](C(N[C@H](C(N3CCC[C@H]3C(N[C@H](C(N[C@H](C(N[C@@H](C(N)=O)CCCNC(N)=N)=O)CCCNC(N)=N)=O)CC4=CNC5=CC=CC=C45)=O)=O)CC6=CNC7=CC=CC=C67)=O)CC8=CNC9=CC=CC=C89)=O)=O)CC%10=CNC%11=CC=CC=C%10%11)=O)CCCCN)=O)CC%12=CNC%13=CC=CC=C%12%13)=O)=O)CC(C)C)=O)C

Computed Properties

• Exact Mass: 1905.05000
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 39
• Rotatable Bond Count: 62
• Heavy Atom Count: 139

Experimental Properties

• LogP: 11.31750
• PSA: 620.71000
• Water Partition Coefficient: Soluble in water (1 mg/ml).
• Solubility: Soluble (990 g/l) (25 º C),
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),